Acyl halides

Acyl halides, also known as acyliums or oxycarbocations, are highly reactive intermediates in organic synthesis. These compounds contain a carbonyl group (C=O) bonded to a halogen atom (F, Cl, Br, I). They play crucial roles in various reactions such as Friedel-Crafts acylation and haloform reactions. Due to their instability, acyl halides are typically prepared from carboxylic acids or esters using dehydrating agents like phosphorus tribromide or thionyl chloride. These reagents efficiently remove the hydroxyl group from a carboxylic acid, converting it into an acyl halide. Acyl halides are valuable in synthesizing amides, esters, and other important organic compounds. However, handling them requires caution due to their potential for rapid decomposition or reaction with nucleophiles.